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Compound of Interest

Compound Name: N-cyclopropyl-2,4-dinitroaniline

Cat. No.: B1308477

Technical Guide: N-cyclopropyl-2,4-dinitroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-cyclopropyl-2,4-dinitroaniline,
including its chemical identity, molecular structure, and a detailed synthesis protocol. Due to the
limited availability of experimental data for this specific compound in publicly accessible
literature, representative data for the parent compound, 2,4-dinitroaniline, is provided for
reference, alongside general information on the biological activity of the dinitroaniline class of
compounds.

Chemical Identity and Molecular Structure
CAS Number: 31846-29-4

Molecular Formula: C9HIN304

Molecular Weight: 223.19 g/mol

Synonyms:

e N-cyclopropyl-N-(2,4-dinitrophenyl)amine

Molecular Structure:
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The molecular structure of N-cyclopropyl-2,4-dinitroaniline consists of a cyclopropyl group
attached to the amino group of a 2,4-dinitroaniline core.

Physicochemical Properties

Experimental physicochemical data for N-cyclopropyl-2,4-dinitroaniline is not readily
available in the cited literature. The following table provides data for the closely related
compound, 2,4-dinitroaniline (CAS: 97-02-9), to offer a general reference. It is important to note
that the properties of N-cyclopropyl-2,4-dinitroaniline will differ due to the presence of the
cyclopropyl group.

Table 1: Physicochemical Properties of 2,4-dinitroaniline (CAS: 97-02-9)

Property Value Reference

Yellow to orange crystalline

Appearance colid [1]
Melting Point 176-180 °C [1]
Boiling Point Decomposes [1]
Solubility in Water 0.6 g/Lat20°C [1]

o ) Soluble in ethanol, acetone,
Solubility in Organic Solvents ) [1]
and dichloromethane

Density 1.61 g/cm3 [1]

Synthesis of N-cyclopropyl-2,4-dinitroaniline

A reported synthesis of N-cyclopropyl-2,4-dinitroaniline achieves a high yield through the
reaction of 2,4-dinitrobenzenesulfonic acid with cyclopropylamine.

Experimental Protocol

Materials:

o 2 4-dinitrobenzenesulfonic acid

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1308477?utm_src=pdf-body
https://www.benchchem.com/product/b1308477?utm_src=pdf-body
https://www.benchchem.com/product/b1308477?utm_src=pdf-body
https://www.researchgate.net/publication/370904134_Design_synthesis_and_biological_evaluation_of_antiparasitic_dinitroaniline-ether_phospholipid_hybrids
https://www.researchgate.net/publication/370904134_Design_synthesis_and_biological_evaluation_of_antiparasitic_dinitroaniline-ether_phospholipid_hybrids
https://www.researchgate.net/publication/370904134_Design_synthesis_and_biological_evaluation_of_antiparasitic_dinitroaniline-ether_phospholipid_hybrids
https://www.researchgate.net/publication/370904134_Design_synthesis_and_biological_evaluation_of_antiparasitic_dinitroaniline-ether_phospholipid_hybrids
https://www.researchgate.net/publication/370904134_Design_synthesis_and_biological_evaluation_of_antiparasitic_dinitroaniline-ether_phospholipid_hybrids
https://www.researchgate.net/publication/370904134_Design_synthesis_and_biological_evaluation_of_antiparasitic_dinitroaniline-ether_phospholipid_hybrids
https://www.benchchem.com/product/b1308477?utm_src=pdf-body
https://www.benchchem.com/product/b1308477?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Cyclopropylamine

e Tetrahydrofuran (THF)

Procedure:

¢ In a suitable reaction vessel, dissolve 2,4-dinitrobenzenesulfonic acid in tetrahydrofuran.
 To the stirred solution, add cyclopropylamine.

e Maintain the reaction mixture at 20 °C for 30 minutes.

* Upon completion of the reaction, the product, N-cyclopropyl-2,4-dinitroaniline, can be
isolated and purified using standard laboratory techniques such as extraction and
chromatography.

Reported Yield: 92%

Synthesis Workflow Diagram

Synthesis of N-cyclopropyl-2,4-dinitroaniline

GA-dinitrobenzenesulfonic acia Cyclopropylamine Tetrahydrofuran (THF)

Reaction at 20°C for 0.5h

N-cyclopropyl-2,4-dinitroaniline

Click to download full resolution via product page
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Caption: Workflow for the synthesis of N-cyclopropyl-2,4-dinitroaniline.

Biological Activity and Potential Applications

Specific biological activity data for N-cyclopropyl-2,4-dinitroaniline is not extensively
documented in the available literature. However, the broader class of dinitroaniline compounds
is well-studied and known for its biological effects, primarily as herbicides and antiparasitic
agents.

The primary mechanism of action for dinitroanilines involves the disruption of microtubule
assembly. These compounds bind to tubulin, the protein subunit of microtubules, preventing
their polymerization. This disruption of the cytoskeleton interferes with essential cellular
processes such as cell division, cell motility, and intracellular transport.

Given this mechanism, N-cyclopropyl-2,4-dinitroaniline could potentially exhibit similar
activities. The dinitroaniline scaffold is a subject of interest in drug development for:

e Oncology: As microtubule-targeting agents, similar to some established chemotherapy
drugs.

« Infectious Diseases: For the treatment of parasitic infections caused by protozoa like
Leishmania, Trypanosoma, and Toxoplasma gondii, where the parasite's tubulin may be
selectively targeted.

Further research and specific biological assays would be required to determine the precise
activity and potential therapeutic applications of N-cyclopropyl-2,4-dinitroaniline.

Logical Relationship of Dinitroaniline's General
Mechanism of Action
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General Mechanism of Action for Dinitroanilines
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Caption: Logical diagram of the general mechanism of action for dinitroaniline compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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